Cas no 898777-06-5 (Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate)
Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate is a brominated aromatic ester with applications in organic synthesis and pharmaceutical intermediate development. Its key structural features include a 3-bromo-5-methylphenyl group and a keto-ester functionality, offering versatility in further chemical modifications. The bromine substituent enhances reactivity for cross-coupling reactions, while the methyl group provides steric and electronic tuning. The ethyl ester moiety improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in constructing complex molecules, such as bioactive scaffolds or fine chemicals, due to its balanced reactivity and stability under standard conditions. Suitable for controlled functionalization, it serves as a valuable building block in medicinal chemistry and materials science research.
898777-06-5 structure
Product Name:Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate
CAS No:898777-06-5
MF:C14H17BrO3
MW:313.186983823776
CID:873598
PubChem ID:24727486
Update Time:2025-05-20
Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(3-bromo-5-methylphenyl)-5-oxopentanoate
- ETHYL 5-(3-BROMO-5-METHYLPHENYL)-5-OXOVALERATE
- MFCD02261301
- DTXSID10645704
- ETHYL5-(3-BROMO-5-METHYLPHENYL)-5-OXOVALERATE
- 898777-06-5
- AKOS016022944
- Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate
-
- MDL： MFCD02261301
- Inchi： 1S/C14H17BrO3/c1-3-18-14(17)6-4-5-13(16)11-7-10(2)8-12(15)9-11/h7-9H,3-6H2,1-2H3
- InChI Key： ALFLFHQQSHWPDN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=C(C=1)C(CCCC(=O)OCC)=O
Computed Properties
- Exact Mass: 312.03600
- Monoisotopic Mass: 312.03611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 3.67360
Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E102505-250mg |
Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate |
898777-06-5 | 250mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E102505-500mg |
Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate |
898777-06-5 | 500mg |
$ 605.00 | 2022-06-05 | ||
| Fluorochem | 207917-1g |
ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate |
898777-06-5 | 97% | 1g |
￡352.00 | 2022-03-01 | |
| Fluorochem | 207917-2g |
ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate |
898777-06-5 | 97% | 2g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 207917-5g |
ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate |
898777-06-5 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| A2B Chem LLC | AH92196-1g |
Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate |
898777-06-5 | 97% | 1g |
$435.00 | 2024-04-19 | |
| A2B Chem LLC | AH92196-2g |
Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate |
898777-06-5 | 97% | 2g |
$725.00 | 2024-04-19 | |
| A2B Chem LLC | AH92196-5g |
Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate |
898777-06-5 | 97% | 5g |
$1650.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649650-1g |
Ethyl 5-(3-bromo-5-methylphenyl)-5-oxopentanoate |
898777-06-5 | 98% | 1g |
￥4358.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649650-2g |
Ethyl 5-(3-bromo-5-methylphenyl)-5-oxopentanoate |
898777-06-5 | 98% | 2g |
￥8767.00 | 2024-04-26 |
Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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